2-{[5,7-bis(ethylamino)[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}-N-(4-bromo-2-fluorophenyl)acetamide

• IUPAC Name: 2-[[5,7-bis(ethylamino)-[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl]-N-(4-bromo-2-fluorophenyl)acetamide
• InChI: InChI=1S/C16H18BrFN8OS/c1-3-19-13-22-14(20-4-2)26-15(23-13)24-25-16(26)28-8-12(27)21-11-6-5-9(17)7-10(11)18/h5-7H,3-4,8H2,1-2H3,(H,21,27)(H2,19,20,22,23,24)
• InChI Key: ZIJFDVZGWBZBAA-UHFFFAOYSA-N
• Canonical SMILES: CCNC1=NC2=NN=C(N2C(=N1)NCC)SCC(=O)NC3=C(C=C(C=C3)Br)F
• Molecular Formula: C16H18BrFN8OS
• Molecular Weight: 469.3 g/mol
• CAS No.: 898449-29-1

Description

The compound “2-{[5,7-bis(ethylamino)[1,2,4]triazolo[4,3-a][1,3,5]triazin-3-yl]sulfanyl}-N-(4-bromo-2-fluorophenyl)acetamide” is a complex organic molecule. It contains a 1,2,4-triazolo[4,3-a][1,3,5]triazin-3-yl group, which is a type of heterocyclic compound. The molecule also contains an acetamide group, which is a functional group consisting of a carbonyl group single-bonded to a nitrogen atom.

Molecular Structure Analysis

The molecular structure of this compound is quite complex, with a total of 66 bonds, including 32 non-H bonds, 11 multiple bonds, 9 rotatable bonds, 1 double bond, and 10 aromatic bonds. It also contains 1 five-membered ring, 2 six-membered rings, and 1 nine-membered ring.

Scientific Research Applications

Antiviral Activity

The derivative compounds of 1,2,4-triazine, closely related to the specified chemical, have shown promising antiviral activities. For instance, derivatives synthesized on the basis of 1,2,4-triazine exhibited significant antiviral activity against the influenza A virus H1N1 with a high selectivity index, indicating their potential as antiviral agents (Demchenko et al., 2020).

Anticancer Activity

In the realm of oncology, compounds structurally similar to the specified chemical have been synthesized and evaluated for their anticancer properties. Bis-2-(5-phenylacetamido-1,2,4-thiadiazol-2-yl)ethyl sulfide analogs, which share a similar chemical framework, have been identified as potent and selective inhibitors of kidney-type glutaminase, showing efficacy in inhibiting the growth of human lymphoma B cells in vitro and in mouse models (Shukla et al., 2012).

Antimicrobial Activity

The antimicrobial potential of related compounds has also been investigated, with some pyrimidine-triazole derivatives synthesized from morpholino phenyl molecules demonstrating antimicrobial activity against selected bacterial and fungal strains (Majithiya & Bheshdadia, 2022).

Insecticidal Activity

Furthermore, heterocyclic compounds incorporating thiadiazole moieties have been assessed for their insecticidal efficacy against the cotton leafworm, Spodoptera littoralis. These studies highlight the potential of such compounds in agricultural applications to protect crops from pests (Fadda et al., 2017).